Cas no 2200536-17-8 (N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide)

• Product Name: N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide
• CAS No: 2200536-17-8
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 5410318
• PubChem ID: 145907497
• Update Time: 2025-05-24

N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-oxo-2-(2-thiophen-2-ylethylamino)ethyl]prop-2-enamide
• Z2697697333
• 2200536-17-8
• N-methyl-N-({[2-(thiophen-2-yl)ethyl]carbamoyl}methyl)prop-2-enamide
• EN300-26576643
• N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide

• Inchi： 1S/C12H16N2O2S/c1-3-12(16)14(2)9-11(15)13-7-6-10-5-4-8-17-10/h3-5,8H,1,6-7,9H2,2H3,(H,13,15)
• InChI Key： ISOBXBIKBITEAL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(CN(C(C=C)=O)C)=O

Computed Properties

• Exact Mass: 252.09324893g/mol
• Monoisotopic Mass: 252.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.6Ų

Additional information on N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide

Comprehensive Analysis of N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide (CAS No. 2200536-17-8): Structure, Applications, and Research Insights

The compound N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide (CAS No. 2200536-17-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thiophene ring and prop-2-enamide moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The carbamoyl and N-methyl functional groups further enhance its reactivity, enabling diverse chemical modifications.

In recent years, the demand for thiophene-containing compounds has surged due to their role in developing novel therapeutics. A 2023 study highlighted the importance of N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide in designing kinase inhibitors, a hot topic in oncology research. This aligns with the growing interest in small-molecule drugs and targeted therapies, which dominate search engine queries related to cancer treatment. The compound’s CAS No. 2200536-17-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

Beyond pharmaceuticals, N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide has shown promise in materials science. Its thiophene backbone is integral to conductive polymers, a field gaining traction for flexible electronics and energy storage solutions. Searches for organic electronic materials and polymer precursors often lead to discussions about such derivatives. The compound’s prop-2-enamide group also facilitates polymerization, making it valuable for creating advanced coatings and adhesives.

Synthetic accessibility is another key advantage of CAS No. 2200536-17-8. Chemists appreciate its straightforward preparation from commercially available thiophene-2-ethylamine and acryloyl chloride derivatives. This practicality is frequently highlighted in forums and Q&A platforms like ResearchGate, where users inquire about efficient amide coupling methods or thiophene functionalization techniques. The compound’s stability under ambient conditions further simplifies handling, a feature often sought after in industrial applications.

Environmental and regulatory considerations are also part of the discourse around N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide. While not classified as hazardous, its biodegradation pathways are under study to align with green chemistry principles—a trending topic in sustainable research. SEO data reveals increasing searches for eco-friendly synthetic routes and benign solvents, emphasizing the need for environmentally conscious practices in producing such compounds.

In summary, N-methyl-N-({2-(thiophen-2-yl)ethylcarbamoyl}methyl)prop-2-enamide (CAS No. 2200536-17-8) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—coupled with its synthetic feasibility, position it as a compound of enduring interest. As research continues to uncover new possibilities, this molecule is poised to remain a focal point in scientific and industrial advancements.